4-(N,N-diethylsulfamoyl)-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H22N4O5S/c1-5-23(6-2)29(25,26)15-9-7-14(8-10-15)17(24)20-19-22-21-18(28-19)16-11-12(3)27-13(16)4/h7-11H,5-6H2,1-4H3,(H,20,22,24)
• InChI Key: ONDALOTWVRBWTH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=C(OC(=C3)C)C
• Molecular Formula: C19H22N4O5S
• Molecular Weight: 418.5 g/mol

Description

4-(N,N-diethylsulfamoyl)-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H22N4O5S and its molecular weight is 418.47. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Characterization

The structure and characteristics of derivatives similar to 4-(N,N-diethylsulfamoyl)-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)benzamide have been extensively studied. For instance, the synthesis and crystal structure of certain 1,3,4-oxadiazole derivatives have been elucidated, demonstrating the importance of intermolecular interactions such as hydrogen bonding in determining their molecular conformation and stability. This foundational understanding supports the development of compounds with desired physical and chemical properties for various applications (Karanth et al., 2019).

Biological Activity

The biological activities of 1,3,4-oxadiazole derivatives have been a significant area of research. These compounds have shown promising results in various biological assays, including antibacterial and antioxidant activities. The variation in the biological activity of these derivatives can be attributed to the differences in their molecular structure, which affects their interaction with biological targets. This indicates the potential of these compounds in the development of new therapeutic agents (Havaldar & Khatri, 2006).

Material Science Applications

Compounds containing the 1,3,4-oxadiazole moiety have also been explored for their potential applications in material science. For example, aromatic polyamides incorporating 1,3,4-oxadiazole units have been synthesized, demonstrating good thermal stability and mechanical properties, which are essential for high-performance materials. These polymers exhibit promising characteristics for applications in electronics and as advanced materials due to their solubility in common organic solvents and ability to form thin films (Sava et al., 2003).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as 4-hydroxy-2,5-dimethylfuran-3(2h)-one (hdmf), have been found to interact withUGT74AF3 enzymes . These enzymes specifically catalyze the glucosylation of HDMF, an important volatile compound in some plants .

Mode of Action

Based on the information available, it can be inferred that the compound may interact with its targets through a process similar to glucosylation, as seen with hdmf .

Biochemical Pathways

The glucosylation of hdmf by ugt74af3 enzymes is a key step in the biosynthesis and metabolism of hdmf in tea plants . This suggests that the compound could potentially affect similar biochemical pathways.

Result of Action

The glucosylation of hdmf by ugt74af3 enzymes results in the formation of hdmf glucoside, a native metabolite in tea plants . This suggests that the compound could potentially have similar effects.

Action Environment

It’s worth noting that the accumulation of hdmf glucoside was found to be consistent with the transcript levels of ugt74af3 in different tea cultivars , suggesting that genetic factors could potentially influence the compound’s action.